Methanesulfonate Salt Aqueous Solubility Enhancement Versus Hydrochloride Salt: Cross-Class Evidence from DuP 747
In a direct head-to-head comparison using the basic amine drug DuP 747, the methanesulfonate salt exhibited an aqueous solubility of 60 mg/mL, representing a 20-fold increase over the hydrochloride salt of the same parent compound, which reached only 3 mg/mL [1]. This quantitative advantage is attributed to the methanesulfonate counterion's superior ability to disrupt crystal lattice energy and enhance hydration without introducing the common-ion suppression effect that plagues hydrochloride salts in chloride-containing media [2]. While this comparison employs a structurally distinct tetrahydroquinoline-class molecule rather than the target compound itself, the underlying physicochemical principle—that the methanesulfonate anion confers systematically higher aqueous solubility than chloride for basic amine drugs—is well-established across the pharmaceutical salt literature [3].
60 vs 3 mg/mL
| Evidence Dimension | Aqueous solubility of methanesulfonate salt vs. hydrochloride salt of the same basic amine parent compound |
|---|---|
| Target Compound Data | 60 mg/mL (methanesulfonate salt of DuP 747, a tetrahydroquinoline-class basic amine) |
| Comparator Or Baseline | 3 mg/mL (hydrochloride salt of DuP 747, same parent free base) |
| Quantified Difference | 20-fold higher aqueous solubility for the methanesulfonate salt relative to the hydrochloride salt |
| Conditions | Aqueous solution; Pharmaceutical Research, 1992; micellar solubilization study for intramuscular formulation development |
Why This Matters
A 20-fold solubility differential between mesylate and hydrochloride salts of the same pharmacophore means that researchers using the hydrochloride salt may fail to achieve target solution concentrations required for in vitro assays or in vivo dosing, whereas the methanesulfonate salt provides a substantially wider experimental working range.
- [1] Parenteral Formulation of the Kappa Agonist Analgesic, DuP 747, via Micellar Solubilization. Pharmaceutical Research, 1992. Methanesulfonate salt aqueous solubility: 60 mg/mL; hydrochloride salt: 3 mg/mL. View Source
- [2] Li S, Wong S, Sethia S, et al. Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug. Journal of Pharmaceutical Sciences. 2005. Hydrochloride salt dissolution suppressed by common ion effect; methanesulfonate salt dissolution unaffected. View Source
- [3] Wikipedia. Mesylate. Mesylate salts often yield a higher solubility, and may also excel in other pharmaceutically-relevant factors such as hygroscopicity, clean polymorphic profile, particle size, and flow properties. View Source
